molecular formula C27H22F2N2O2 B6179302 3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole CAS No. 2648941-01-7

3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole

Cat. No. B6179302
CAS RN: 2648941-01-7
M. Wt: 444.5
InChI Key:
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Description

The compound is a complex organic molecule with several functional groups. It contains a biphenyl group which is a type of aromatic hydrocarbon with two connected phenyl rings . The presence of the difluoro group indicates that two hydrogen atoms in the biphenyl have been replaced by fluorine . The compound also contains a tetrahydropyridinyl group, which is a type of heterocyclic compound, and an indole group, which is a bicyclic compound consisting of a benzene ring fused to a pyrrole ring .


Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions . The exact synthesis pathway would depend on the specific reagents and conditions used. It’s possible that the molecule could be synthesized through a series of reactions involving aromatic substitution, nucleophilic addition, and condensation .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings suggests that the molecule may have regions of delocalized electrons, which could impact its chemical properties and reactivity .


Chemical Reactions Analysis

The types of chemical reactions that this compound can undergo would depend on its functional groups. For example, the aromatic rings could potentially undergo electrophilic aromatic substitution reactions . The presence of the difluoro group could also make the molecule susceptible to reactions involving nucleophilic substitution .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups . For example, the presence of aromatic rings and fluorine atoms could affect its polarity, solubility, and stability .

Mechanism of Action

Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s a drug or a biologically active compound, its mechanism of action would depend on how it interacts with biological targets in the body .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties . It’s important to handle all chemicals with appropriate safety precautions to minimize risk .

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new materials, pharmaceuticals, or chemical processes .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2',6'-difluoro-[1,1'-biphenyl]-3-carboxylic acid, which is then converted to the second intermediate, 3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole, through a series of reactions. The final product is obtained by coupling the second intermediate with 5-methoxy-1H-indole.", "Starting Materials": [ "2-bromo-1,1'-biphenyl", "2,6-difluorobenzoyl chloride", "Sodium hydride", "1,2,3,6-tetrahydropyridine", "Methoxyamine hydrochloride", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "2-bromo-1,1'-biphenyl is reacted with 2,6-difluorobenzoyl chloride in the presence of sodium hydride to form 2',6'-difluoro-[1,1'-biphenyl]-3-carboxylic acid.", "2',6'-difluoro-[1,1'-biphenyl]-3-carboxylic acid is then reacted with 1,2,3,6-tetrahydropyridine and methoxyamine hydrochloride in the presence of sodium borohydride to form 3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole.", "The final step involves coupling 3-(1-{2',6'-difluoro-[1,1'-biphenyl]-3-carbonyl}-1,2,3,6-tetrahydropyridin-4-yl)-5-methoxy-1H-indole with acetic acid and sodium hydroxide in the presence of hydrochloric acid to form the final product.", "The product is then extracted using ethyl acetate and purified using methanol and water." ] }

CAS RN

2648941-01-7

Molecular Formula

C27H22F2N2O2

Molecular Weight

444.5

Purity

95

Origin of Product

United States

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